molecular formula C9H20O2 B577203 1-(1-Ethoxyethoxy)-2-methylbutane CAS No. 13602-09-0

1-(1-Ethoxyethoxy)-2-methylbutane

Cat. No. B577203
CAS RN: 13602-09-0
M. Wt: 160.257
InChI Key: LKRCICUSBPPEPZ-UHFFFAOYSA-N
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Description

1-(1-Ethoxyethoxy)-2-methylbutane is a useful research compound. Its molecular formula is C9H20O2 and its molecular weight is 160.257. The purity is usually 95%.
The exact mass of the compound 1-(1-Ethoxyethoxy)-2-methylbutane is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Food additives -> Flavoring Agents. However, this does not mean our product can be used or applied in the same or a similar way.
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properties

CAS RN

13602-09-0

Product Name

1-(1-Ethoxyethoxy)-2-methylbutane

Molecular Formula

C9H20O2

Molecular Weight

160.257

IUPAC Name

1-(1-ethoxyethoxy)-2-methylbutane

InChI

InChI=1S/C9H20O2/c1-5-8(3)7-11-9(4)10-6-2/h8-9H,5-7H2,1-4H3

InChI Key

LKRCICUSBPPEPZ-UHFFFAOYSA-N

SMILES

CCC(C)COC(C)OCC

Origin of Product

United States

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